Cas no 2244-85-1 (1,3-Dioxane, 4-hexyl-)

• Product name: 1,3-Dioxane, 4-hexyl-
• CAS No: 2244-85-1
• MF: C₁₀H₂₀O₂
• MW: 172.2646
• CID: 268150
• PubChem ID: 102774

1,3-Dioxane, 4-hexyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 4-hexyl-
• 4-hexyl-1,3-dioxane
• SCHEMBL11600351
• 2244-85-1
• EINECS 218-830-9
• NS00049253
• DRC3VD7W82
• DTXSID20883817

• Inchi： InChI=1S/C10H20O2/c1-2-3-4-5-6-10-7-8-11-9-12-10/h10H,2-9H2,1H3
• InChI Key： MNIXGQSLDFHHHN-UHFFFAOYSA-N
• SMILES： C(C1CCOCO1)CCCCC

Computed Properties

• Exact Mass: 172.1464
• Monoisotopic Mass: 172.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 3.1

Experimental Properties

• Density: 0.896
• Boiling Point: 214.3°Cat760mmHg
• Flash Point: 78.7°C
• Refractive Index: 1.428
• PSA: 18.46